Cas no 13472-79-2 (5-Iodopyridin-2(1H)-one)

5-Iodopyridin-2(1H)-one is a heterocyclic compound featuring an iodine substituent at the 5-position of the pyridinone ring. This structure makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, where the iodine moiety serves as a reactive handle for further functionalization. Its pyridinone core also contributes to its utility in medicinal chemistry, acting as a scaffold for bioactive molecule development. The compound’s stability and well-defined reactivity profile enhance its applicability in pharmaceutical and agrochemical research. Proper handling under controlled conditions is recommended due to its sensitivity to light and moisture.

5-Iodopyridin-2(1H)-one structure

Product Name:5-Iodopyridin-2(1H)-one

CAS No:13472-79-2

MF:C₅H₄INO

MW:220.995833396912

MDL:MFCD00234058

CID:49280

PubChem ID:459500

Update Time:2025-06-07

5-Iodopyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

- 5-Iodopyridin-2(1H)-one
- 5-Iodo-2-pyridinol~5-Iodo-2(1H)-pyridone
- 2-Hydroxy-5-iodopyridine
- 5-IODO-1H-PYRIDIN-2-ONE
- 5-Iodo-pyridin-2-ol
- 5-Iodo-2(1H)-pyridinone
- 5-Iodo-2-pyridinol
- 5-Iodo-2-pyridone
- 5-Iodopyridin-2-one
- 5-Iodo pyridine-2-ol
- 5-IODO-2(1H)-PYRIDONE
- 5-Iodo-2-Hydroxypridine
- Zinc02559902
- 2-Hydroxy-5-iodopyridine 97%
- 5-iodopyridin-2-ol
- 2(1H)-Pyridinone, 5-iodo-
- ZDJUNNCVIDKJAN-UHFFFAOYSA-N
- 5-Jod-2-pyridon
- 5-Iodo-2-pyridol
- PubChem6567
- 5-Iodo-2-pyridinol #
- 2(1H)-Pyridinone,5-iodo-
- Pyridine, 2
- EN300-298343
- AB05112
- Pyridine, 2-hydroxy-5-iodo-
- CS-W014749
- Hydroxy-5-iodopyridine
- 2-Hydroxy-5-iodopyridine, 97%
- A910087
- AM62378
- SY029299
- MFCD00234058
- C5H4INO
- AKOS015853734
- DTXSID80332659
- 13517-31-2
- FT-0657298
- H1466
- Z1269227573
- A2871
- 13472-79-2
- SCHEMBL629361
- F10618
- AKOS016008395
- AS-17779
- pyridine, 1,2-dihydro-5-iodo-2-oxo-
- MDL： MFCD00234058
- Inchi： 1S/C5H4INO/c6-4-1-2-5(8)7-3-4/h1-3H,(H,7,8)
- InChI Key： ZDJUNNCVIDKJAN-UHFFFAOYSA-N
- SMILES： IC1C=CC(NC=1)=O
- BRN： 108752

Computed Properties

Exact Mass: 220.93400
Monoisotopic Mass: 220.933757
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 0.4
Topological Polar Surface Area: 29.1

Experimental Properties

Color/Form: Yellow solid
Density: 2.12
Melting Point: 192-196 °C (lit.)
Boiling Point: 321.6 °C at 760 mmHg
Flash Point: 148.3 °C
Refractive Index: 1.682
Water Partition Coefficient: Insoluble in water.
PSA: 33.12000
LogP: 1.39180
Sensitiveness: Light Sensitive
Solubility: Insoluble

5-Iodopyridin-2(1H)-one Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H302-H315-H318-H335
Warning Statement： P261-P280-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-37/38-41
Safety Instruction： S26-S36/39
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
Risk Phrases：R22; R37/38; R41
Safety Term：S26;S36/39

5-Iodopyridin-2(1H)-one Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Iodopyridin-2(1H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029003863-25g	2-Hydroxy-5-iodopyridine	13472-79-2	95%	25g	$202.72	2022-04-03
Alichem	A029003863-50g	2-Hydroxy-5-iodopyridine	13472-79-2	95%	50g	$364.89	2022-04-03
Alichem	A029003863-100g	2-Hydroxy-5-iodopyridine	13472-79-2	95%	100g	$656.80	2022-04-03
Alichem	A029003863-250g	2-Hydroxy-5-iodopyridine	13472-79-2	95%	250g	$1,477.81	2022-04-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	W131730-25g	5-Iodopyridin-2(1H)-one	13472-79-2	97%	25g	¥432.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	W131730-5g	5-Iodopyridin-2(1H)-one	13472-79-2	97%	5g	¥95.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	W131730-1g	5-Iodopyridin-2(1H)-one	13472-79-2	97%	1g	¥29.90	2023-08-31
Fluorochem	067337-1g	2-Hydroxy-5-iodopyridine	13472-79-2	98%	1g	￡10.00	2022-03-01
TRC	I719448-100mg	5-Iodopyridin-2(1H)-one	13472-79-2		100mg	$ 50.00	2022-06-04
TRC	I719448-500mg	5-Iodopyridin-2(1H)-one	13472-79-2		500mg	$ 65.00	2022-06-04

5-Iodopyridin-2(1H)-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:13472-79-2)2-Hydroxy-5-Iodine Pyridine

Order Number:LE005

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:36

Price ($):discuss personally

Email:18501500038@163.com

5-Iodopyridin-2(1H)-one Related Literature

1. Copper-catalyzed selective C–N bond formation with 2-amino, 2-hydroxy and 2-bromo-5-halopyridine

Swarnali Roy,Barnali Paul,Ayan Mukherjee,Biswajit Kundu,Arindam Talukdar RSC Adv. 2017 7 44366
2. Modelling reaction kinetics of distonic radical ions: a systematic investigation of phenyl-type radical addition to unsaturated hydrocarbons

Oisin J. Shiels,Jack A. Turner,P. D. Kelly,Stephen J. Blanksby,Gabriel da Silva,Adam J. Trevitt Faraday Discuss. 2022 238 475

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